Tris(4-methoxyphenyl)phosphine oxide

• CAS RN: 803-17-8
• Molecular Formula: C21H21O4P
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 1-bis(4-methoxyphenyl)phosphoryl-4-methoxybenzene
• InChI: InChI=1S/C21H21O4P/c1-23-16-4-10-19(11-5-16)26(22,20-12-6-17(24-2)7-13-20)21-14-8-18(25-3)9-15-21/h4-15H,1-3H3
• InChI Key: KSTMQPBYFFFVFI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)P(=O)(C2=CC=C(C=C2)OC)C3=CC=C(C=C3)OC

Description

Tris(4-methoxyphenyl)phosphine oxide is a useful research compound. Its molecular formula is C21H21O4P and its molecular weight is 368.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A reaction flask under nitrogen containing magnesium turnings (223.9 g, 9.21 mol) and 1950 mL THF was charged with 1 drop of 1,2-dibromoethane and heated to reflux for 1 h. Heating was removed and p-bromoanisole (1683 g, 9.00 mol) was added dropwise at a rate to maintain reflux. After holding the reaction mixture overnight, POCl3 (460.0 g, 3.00 mol) was added slowly over 2 h at 50-79° C. and the resulting mixture was held overnight at 50° C. The product was isolated by aqueous workup to give 984.5 g of tris(4-methoxyphenyl)phosphine oxide (89.0% yield). Recrystallized analytical specimen (from ethyl acetate): mp 145.2° C. (DSC), lit. 143-144° C. (J. Org. Chem. 1960, 25, 2001).